2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
Overview
Description
“4-Fluorophenylacetic acid” is used as an intermediate in the production of fluorinated anesthetics . It’s a white shiny crystalline powder or flakes . “2-Fluorophenylacetic acid” is a chiral derivatizing agent for determination of enantiomeric composition of chiral, nonracemic compounds by 19 F NMR spectroscopy .
Synthesis Analysis
The synthesis of related compounds involves various stages and conditions. For instance, “ethyl 2-(4-fluorophenylamino)-2-oxoacetate” reacts with water and sodium hydroxide in tetrahydrofuran and methanol at 0 - 20°C .
Molecular Structure Analysis
The molecular formula of “4-Fluorophenylacetic acid” is C8H7FO2 and that of “2-Fluorophenylacetic acid” is FC6H4CH2CO2H .
Chemical Reactions Analysis
“4-Fluorophenylacetic acid” is used as an intermediate in the production of fluorinated anesthetics . “2-Fluorophenylacetic acid” was used in the synthesis of thiazolino [3,2- c ]pyrimidin-5,7-diones .
Physical And Chemical Properties Analysis
“4-Fluorophenylacetic acid” is insoluble in water . It has a melting point of 81-83°C and a boiling point of 164°C (2mmHg) . The molecular weight of “4-Fluorophenylacetic acid” is 154.14 g/mol .
Scientific Research Applications
Production of Fluorinated Anesthetics
4-Fluorophenylacetic acid: is primarily used as an intermediate in the synthesis of fluorinated anesthetics . These anesthetics are significant in medical research and clinical use due to their high potency and rapid onset of action. The fluorine atom’s presence in the anesthetic molecule often enhances its lipophilicity, allowing for quicker passage through the blood-brain barrier and resulting in a faster induction of anesthesia.
Safety And Hazards
properties
IUPAC Name |
2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FN2O3/c13-9-3-1-8(2-4-9)10-5-11(16)15(7-14-10)6-12(17)18/h1-5,7H,6H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKTIZQASEAPNCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)N(C=N2)CC(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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